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Compound of Interest

Compound Name: 2,3,4,6-Tetrafluoropyridine

Cat. No.: B1273223 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for handling

2,3,4,6-Tetrafluoropyridine (CAS No. 3512-13-8). The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for 2,3,4,6-Tetrafluoropyridine was not

located. The information herein is compiled from a safety summary for this specific chemical

and supplemented with data from the closely related isomer, 2,3,5,6-Tetrafluoropyridine, which

is expected to have similar properties. Always conduct a thorough risk assessment before

beginning any work.

Chemical Identification and Properties
Property Value

Chemical Name 2,3,4,6-Tetrafluoropyridine

CAS Number 3512-13-8

Molecular Formula C₅HF₄N

Molecular Weight 151.06 g/mol

Appearance Clear, colorless to yellow liquid

Boiling Point 88-90°C

Hazard Identification and Classification
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2,3,4,6-Tetrafluoropyridine is classified as a corrosive substance.[1] It can cause severe skin

burns, serious eye damage, and respiratory irritation upon inhalation.[1] The following hazard

classifications are based on its isomer, 2,3,5,6-Tetrafluoropyridine, and should be considered

highly probable for 2,3,4,6-Tetrafluoropyridine.

Hazard Class GHS Code Description

Flammable Liquid H226 Flammable liquid and vapor

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity -

Single Exposure
H335 May cause respiratory irritation

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory for handling this chemical.

Protection Type Recommended Equipment

Eye/Face
Safety goggles with side shields or a full-face

shield.[1]

Skin/Body Chemical-resistant lab coat or apron.[1]

Hand
Chemical-resistant gloves (e.g., nitrile or

neoprene).[1]

Respiratory

Use in a well-ventilated area, preferably a

chemical fume hood.[1] If vapors are generated,

a respirator is required.
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Operational Plan: Step-by-Step Handling Procedure
Preparation:

Conduct a comprehensive risk assessment for the planned experiment.

Ensure a certified chemical fume hood is available and functioning correctly.

Assemble all necessary PPE as detailed in the table above.

Locate the nearest emergency eyewash station and safety shower.

Prepare a spill kit with appropriate absorbent material for halogenated organic

compounds.

Handling and Use:

All handling of 2,3,4,6-Tetrafluoropyridine must be conducted within a chemical fume

hood to minimize vapor exposure.[1]

Ground and bond containers and receiving equipment to prevent static discharge, as the

compound is flammable.

Use non-sparking tools.

Avoid direct contact with skin, eyes, and clothing.[1]

Keep the container tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated area away from sources of ignition.[1]

Keep containers tightly sealed.

Store away from incompatible materials.

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[1]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill and Disposal Plan
Spill Response:

Small Spills (in a fume hood):

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand).

Collect the absorbed material into a designated, labeled hazardous waste container.

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills (or any spill outside a fume hood):

Evacuate the immediate area.

Alert others and prevent entry.

If safe to do so, increase ventilation and shut off ignition sources.

Contact your institution's Environmental Health and Safety (EHS) department immediately.
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Waste Disposal:

Dispose of waste 2,3,4,6-Tetrafluoropyridine and any contaminated materials through an

approved and licensed hazardous waste disposal facility.[2]

Collect waste in a clearly labeled, sealed, and compatible container.

Do not dispose of this chemical down the drain or with general waste.

Follow all local, state, and federal regulations for hazardous waste disposal. The

precautionary statement P501 advises disposing of contents/container to an approved waste

disposal plant.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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